Cas no 166318-57-6 (Furo[3,4-d]oxazole-2,4-dione,tetrahydro-3a-methyl-, (3aR,6aS)-rel-)

Furo[3,4-d]oxazole-2,4-dione,tetrahydro-3a-methyl-, (3aR,6aS)-rel- structure
166318-57-6 structure
Product Name:Furo[3,4-d]oxazole-2,4-dione,tetrahydro-3a-methyl-, (3aR,6aS)-rel-
CAS No:166318-57-6
MF:C6H7NO4
MW:157.124081850052
CID:110737
PubChem ID:10034859
Update Time:2025-04-18

Furo[3,4-d]oxazole-2,4-dione,tetrahydro-3a-methyl-, (3aR,6aS)-rel- Chemical and Physical Properties

Names and Identifiers

    • Furo[3,4-d]oxazole-2,4-dione,tetrahydro-3a-methyl-, (3aR,6aS)-rel-
    • Furo[3,4-d]oxazole-2,4-dione, tetrahydro-3a-methyl-, cis- (9CI)
    • 166318-57-6
    • (3AS,6aR)-3a-methyltetrahydrofuro[3,4-d]oxazole-2,4-dione
    • (3As,6aR)-3a-methyl-6,6a-dihydro-3H-furo[3,4-d][1,3]oxazole-2,4-dione
    • Inchi: 1S/C6H7NO4/c1-6-3(2-10-4(6)8)11-5(9)7-6/h3H,2H2,1H3,(H,7,9)/t3-,6-/m0/s1
    • InChI Key: QLEBDYCDZAPYJD-DZSWIPIPSA-N
    • SMILES: O1C(N[C@]2(C)C(=O)OC[C@H]12)=O

Computed Properties

  • Exact Mass: 157.03751
  • Monoisotopic Mass: 157.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6A^2
  • XLogP3: -0.3

Experimental Properties

  • PSA: 64.63

Furo[3,4-d]oxazole-2,4-dione,tetrahydro-3a-methyl-, (3aR,6aS)-rel- Related Literature

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